![molecular formula C13H20ClN3O5S B157405 N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride CAS No. 133628-32-7](/img/structure/B157405.png)
N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride
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Overview
Description
N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride, also known as MNTL, is a compound that has been synthesized and studied for its potential applications in scientific research. MNTL is a derivative of lysine, an essential amino acid that plays a crucial role in protein synthesis and other metabolic processes in the body.
Mechanism of Action
N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride is a substrate that can be selectively cleaved by certain enzymes, resulting in the release of a fluorescent molecule. The mechanism of action of this compound involves the interaction between the substrate and the enzyme active site, which leads to the formation of an enzyme-substrate complex. The complex then undergoes a chemical reaction that results in the cleavage of the substrate and the release of the fluorescent molecule.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that play a role in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to bind to calmodulin, a protein that plays a role in calcium signaling in cells. This compound has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in cells.
Advantages and Limitations for Lab Experiments
N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride has several advantages for use in lab experiments. This compound is a fluorescent probe that can be used to detect enzyme activity in real-time. This compound is easy to synthesize and can be used in a variety of experimental conditions. However, this compound also has limitations. This compound is sensitive to pH and temperature changes, which can affect its fluorescence properties. This compound is also limited in its use for studying enzymes that do not cleave lysine-containing substrates.
Future Directions
There are several future directions for research on N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride. One direction is to study the structure and function of enzymes that cleave this compound and to use this compound as a tool for drug discovery. Another direction is to develop new fluorescent probes based on this compound for studying other enzymes and proteins. Additionally, further research is needed to explore the potential therapeutic applications of this compound, particularly for its anti-inflammatory effects.
Synthesis Methods
N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride can be synthesized by reacting 5-methyl-4-nitro-2-thiophene carboxylic acid with L-lysine methyl ester hydrochloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white crystalline solid with a melting point of 214-216 °C.
Scientific Research Applications
N(sup 2)-((5-Methyl-4-nitro-2-thienyl)carbonyl)-L-lysine methyl ester monohydrochloride has been studied for its potential applications in scientific research, particularly in the field of biochemistry. This compound has been used as a fluorescent probe for detecting and measuring the activity of enzymes such as trypsin and chymotrypsin. This compound has also been used as a substrate for studying the kinetics of enzymes such as acetylcholinesterase and butyrylcholinesterase. This compound has been used as a tool for studying the structure and function of proteins such as calmodulin and ribonuclease A.
Properties
133628-32-7 | |
Molecular Formula |
C13H20ClN3O5S |
Molecular Weight |
365.83 g/mol |
IUPAC Name |
methyl (2S)-6-amino-2-[(5-methyl-4-nitrothiophene-2-carbonyl)amino]hexanoate;hydrochloride |
InChI |
InChI=1S/C13H19N3O5S.ClH/c1-8-10(16(19)20)7-11(22-8)12(17)15-9(13(18)21-2)5-3-4-6-14;/h7,9H,3-6,14H2,1-2H3,(H,15,17);1H/t9-;/m0./s1 |
InChI Key |
ZAWJNANCAPLLFB-FVGYRXGTSA-N |
Isomeric SMILES |
CC1=C(C=C(S1)C(=O)N[C@@H](CCCCN)C(=O)OC)[N+](=O)[O-].Cl |
SMILES |
CC1=C(C=C(S1)C(=O)NC(CCCCN)C(=O)OC)[N+](=O)[O-].Cl |
Canonical SMILES |
CC1=C(C=C(S1)C(=O)NC(CCCCN)C(=O)OC)[N+](=O)[O-].Cl |
133628-32-7 | |
synonyms |
L-Lysine, N(sup 2)-((5-methyl-4-nitro-2-thienyl)carbonyl)-, methyl est er, monohydrochloride |
Origin of Product |
United States |
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